Cas no 15658-50-1 (4-(4-Sulfooxy-phenylazo)-aniline)

4-(4-Sulfooxy-phenylazo)-aniline structure
15658-50-1 structure
Product Name:4-(4-Sulfooxy-phenylazo)-aniline
CAS No:15658-50-1
MF:C12H11N3O4S
MW:293.298441171646
CID:96435
Update Time:2023-08-03

4-(4-Sulfooxy-phenylazo)-aniline Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[(4-aminophenyl)azo]-, hydrogen sulfate (ester)
    • 4-(4-sulfooxy-phenylazo)-aniline
    • 4-(4-Sulfooxy-phenylazo)-aniline
    • Inchi: 1S/C12H11N3O4S/c13-9-1-3-10(4-2-9)14-15-11-5-7-12(8-6-11)19-20(16,17)18/h1-8H,13H2,(H,16,17,18)/b15-14+
    • InChI Key: LIZCHKSMOPLMRV-CCEZHUSRSA-N
    • SMILES: S(=O)(=O)(O)OC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 419
  • Topological Polar Surface Area: 123
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